Cas no 1807120-56-4 (3-Bromo-4-methylpyridine-5-acetonitrile)

3-Bromo-4-methylpyridine-5-acetonitrile structure
1807120-56-4 structure
Product Name:3-Bromo-4-methylpyridine-5-acetonitrile
CAS No:1807120-56-4
MF:C8H7BrN2
MW:211.058580636978
CID:4901562
Update Time:2023-08-20

3-Bromo-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-methylpyridine-5-acetonitrile
    • Inchi: 1S/C8H7BrN2/c1-6-7(2-3-10)4-11-5-8(6)9/h4-5H,2H2,1H3
    • InChI Key: VLJNLJXDAXLYHF-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(CC#N)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.7

3-Bromo-4-methylpyridine-5-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029011962-250mg
3-Bromo-4-methylpyridine-5-acetonitrile
1807120-56-4 95%
250mg
$950.60 2022-03-31
Alichem
A029011962-1g
3-Bromo-4-methylpyridine-5-acetonitrile
1807120-56-4 95%
1g
$3,068.70 2022-03-31
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